Cas no 67000-34-4 (2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate)
2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-ethanol, 3,5-dimethyl-, 4-methylbenzenesulfonate (ester)
- 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzenesulfonate
- 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate
-
- Inchi: 1S/C14H18N2O3S/c1-11-4-6-14(7-5-11)20(17,18)19-9-8-16-13(3)10-12(2)15-16/h4-7,10H,8-9H2,1-3H3
- InChI Key: OTMCUVMOTJXGIY-UHFFFAOYSA-N
- SMILES: C1(S(OCCN2C(C)=CC(C)=N2)(=O)=O)=CC=C(C)C=C1
2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM331247-100mg |
2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate |
67000-34-4 | 95%+ | 100mg |
$397 | 2021-06-16 | |
| Chemenu | CM331247-250mg |
2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate |
67000-34-4 | 95%+ | 250mg |
$465 | 2021-06-16 | |
| Chemenu | CM331247-1g |
2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate |
67000-34-4 | 95%+ | 1g |
$1593 | 2021-06-16 | |
| Chemenu | CM331247-100mg |
2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate |
67000-34-4 | 95%+ | 100mg |
$244 | 2023-02-02 | |
| Chemenu | CM331247-250mg |
2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate |
67000-34-4 | 95%+ | 250mg |
$358 | 2023-02-02 | |
| Chemenu | CM331247-1g |
2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate |
67000-34-4 | 95%+ | 1g |
$980 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142061-100mg |
2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate |
67000-34-4 | 97% | 100mg |
¥Şƕȍǽ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142061-250mg |
2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate |
67000-34-4 | 97% | 250mg |
¥ƥȍƲƲ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142061-1g |
2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate |
67000-34-4 | 97% | 1g |
¥ƕźźdz | 2023-07-25 | |
| TRC | D173396-100mg |
2-(3,5-dimethyl-1h-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate |
67000-34-4 | 100mg |
$ 115.00 | 2022-06-05 |
2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate
Recent Advances in the Study of 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate (CAS: 67000-34-4)
The compound 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate (CAS: 67000-34-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and biological research. This sulfonate ester derivative, characterized by its pyrazole and toluene sulfonate moieties, exhibits unique chemical properties that make it a promising candidate for various therapeutic and research applications. Recent studies have focused on elucidating its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for future research and development.
One of the key areas of investigation has been the synthesis and optimization of 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only enhanced the scalability of production but also enabled the exploration of structural analogs with modified biological activities. The compound's stability under physiological conditions has also been a focal point, with studies indicating its potential for use in prodrug formulations.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate exhibits notable anti-inflammatory and anticancer properties. Mechanistic studies suggest that the compound may modulate key signaling pathways, including the NF-κB and MAPK pathways, which are critical in inflammation and cancer progression. Additionally, its ability to inhibit specific enzymes, such as cyclooxygenase-2 (COX-2), has sparked interest in its potential as a therapeutic agent for inflammatory diseases and certain cancers. These findings are supported by robust preclinical data, though further studies are needed to validate its efficacy and safety in clinical settings.
The pharmacokinetic profile of 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate has also been a subject of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have revealed favorable bioavailability and tissue penetration, particularly in target organs such as the liver and kidneys. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are exploring formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic index and reduce toxicity.
Beyond its therapeutic potential, 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate has shown promise as a tool compound in chemical biology. Its ability to selectively modify proteins and other biomolecules has been leveraged in proteomics and target identification studies. For instance, recent work has utilized the compound as a chemical probe to investigate protein sulfonation and its role in cellular signaling. Such applications highlight its versatility and utility in advancing our understanding of complex biological processes.
In conclusion, the latest research on 2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate (CAS: 67000-34-4) underscores its multifaceted potential in both therapeutic and research contexts. While significant progress has been made in elucidating its synthesis, biological activity, and pharmacokinetics, further studies are warranted to fully realize its clinical and scientific applications. The compound's unique chemical properties and broad utility position it as a valuable asset in the ongoing pursuit of innovative solutions in chemical biology and medicinal chemistry.
67000-34-4 (2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl 4-methylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)